Cas no 133605-27-3 (2-Nitro-4-(Trifluoromethyl)PhenylMethanol)
2-Nitro-4-(Trifluoromethyl)PhenylMethanol is a specialized organic compound featuring a nitro group and a trifluoromethyl substituent on a phenyl ring, with a hydroxymethyl functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitro group offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions, reductions, and other transformations. The compound is typically supplied in high purity, ensuring reliable results in research and industrial applications. Proper handling is advised due to potential sensitivity to light, moisture, or reactive conditions.
133605-27-3 structure
Product Name:2-Nitro-4-(Trifluoromethyl)PhenylMethanol
CAS No:133605-27-3
MF:C8H6F3NO3
MW:221.1333527565
MDL:MFCD03095418
CID:899672
PubChem ID:45790938
Update Time:2025-06-06
2-Nitro-4-(Trifluoromethyl)PhenylMethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-4-(trifluoromethyl)benzyl alcohol
- [2-nitro-4-(trifluoromethyl)phenyl]methanol
- (2-nitro-4-trifluoromethylphenyl)methanol
- (4-(TRIFLUOROMETHYL)-2-NITROPHENYL)METHANOL
- AKOS005257838
- J-510156
- MFCD03095418
- AS-66051
- CS-W014740
- (2-Nitro-4-(trifluoromethyl)phenyl)methanol
- SCHEMBL258621
- EN300-1929961
- DTXSID60672348
- 133605-27-3
- 2-Nitro-4-(Trifluoromethyl)PhenylMethanol
-
- MDL： MFCD03095418
- Inchi： 1S/C8H6F3NO3/c9-8(10,11)6-2-1-5(4-13)7(3-6)12(14)15/h1-3,13H,4H2
- InChI Key： FQPWWEYTNHARPU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(CO)=C(C=1)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 221.03000
- Monoisotopic Mass: 221.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
- XLogP3: 1.7
Experimental Properties
- Melting Point: 63-65℃
- Refractive Index: 1.507
- PSA: 66.05000
- LogP: 2.62910
2-Nitro-4-(Trifluoromethyl)PhenylMethanol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Nitro-4-(Trifluoromethyl)PhenylMethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-PA724-200mg |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 97% | 200mg |
￥229.0 | 2022-02-28 | |
| Fluorochem | 010224-1g |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 98% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 010224-5g |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 98% | 5g |
￡63.00 | 2022-03-01 | |
| Alichem | A014001221-250mg |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 97% | 250mg |
480.00 USD | 2021-06-22 | |
| Alichem | A014001221-500mg |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 97% | 500mg |
855.75 USD | 2021-06-22 | |
| Alichem | A014001221-1g |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 97% | 1g |
1,504.90 USD | 2021-06-22 | |
| Apollo Scientific | PC01501-1g |
2-Nitro-4-(trifluoromethyl)benzyl alcohol |
133605-27-3 | 1g |
£60.00 | 2023-09-02 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022218-1g |
2-Nitro-4-(Trifluoromethyl)PhenylMethanol |
133605-27-3 | 95+% | 1g |
￥155 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022218-5g |
2-Nitro-4-(Trifluoromethyl)PhenylMethanol |
133605-27-3 | 95+% | 5g |
￥655 | 2024-05-26 | |
| TRC | N232835-1g |
[2-Nitro-4-(Trifluoromethyl)Phenyl]Methanol |
133605-27-3 | 1g |
$ 135.00 | 2022-06-03 |
2-Nitro-4-(Trifluoromethyl)PhenylMethanol Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
133605-27-3 (2-Nitro-4-(Trifluoromethyl)PhenylMethanol) Related Products
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